Cas no 82880-43-1 (Benzenamine, 3-methyl-N-nitroso-N-phenyl-)

Benzenamine, 3-methyl-N-nitroso-N-phenyl- structure
82880-43-1 structure
Product Name:Benzenamine, 3-methyl-N-nitroso-N-phenyl-
CAS No:82880-43-1
MF:C13H12N2O
MW:212.247182846069
CID:681154
PubChem ID:12835569
Update Time:2025-04-19

Benzenamine, 3-methyl-N-nitroso-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-methyl-N-nitroso-N-phenyl-
    • N-(3-methylphenyl)-N-phenylnitrous amide
    • 82880-43-1
    • DTXSID10511071
    • Inchi: 1S/C13H12N2O/c1-11-6-5-9-13(10-11)15(14-16)12-7-3-2-4-8-12/h2-10H,1H3
    • InChI Key: VUXJNVQXNSVIKC-UHFFFAOYSA-N
    • SMILES: O=NN(C1C=CC=CC=1)C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 212.094963011g/mol
  • Monoisotopic Mass: 212.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 32.7Ų
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd